Cas no 845790-49-0 (5-Oxo-5-(4-thiomethylphenyl)valeric acid)

• Product Name: 5-Oxo-5-(4-thiomethylphenyl)valeric acid
• CAS No: 845790-49-0
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 872255
• PubChem ID: 2760273
• Update Time: 2025-11-02

5-Oxo-5-(4-thiomethylphenyl)valeric acid Chemical and Physical Properties

Names and Identifiers

• 5-[4-(methylsulfanyl)phenyl]-5-oxopentanoic acid
• 5-(4-methylsulfanylphenyl)-5-oxopentanoic acid
• 5-OXO-5-(4-THIOMETHYLPHENYL)VALERIC ACID
• 5-(4-Methylmercapto-phenyl)-5-oxo-valeriansaeure
• 5-(4-methylsulfanyl-phenyl)-5-oxo-valeric acid
• AKOS009164783
• 845790-49-0
• 5-Oxo-5-(4-thioformylphenyl)pentanoic acid
• FS-6284
• CS-0366917
• MFCD01320086
• 5-(4-(methylthio)phenyl)-5-oxopentanoic acid
• 5-(4-Methylsulfanyl-phenyl)-5-oxo-pentanoic acid
• DTXSID40375087
• 5-Oxo-5-(4-thiomethylphenyl)valeric acid

• MDL： MFCD01320086
• Inchi： 1S/C12H14O3S/c1-16-10-7-5-9(6-8-10)11(13)3-2-4-12(14)15/h5-8H,2-4H2,1H3,(H,14,15)
• InChI Key： YXVDDYAHAFDVIY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 238.06600
• Monoisotopic Mass: 238.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 456.6°C at 760 mmHg
• Flash Point: 229.9°C
• Refractive Index: 1.577
• PSA: 79.67000
• LogP: 2.84610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Oxo-5-(4-thiomethylphenyl)valeric acid

Comprehensive Overview of 5-Oxo-5-(4-thiomethylphenyl)valeric acid (CAS No. 845790-49-0): Properties, Applications, and Industry Insights

5-Oxo-5-(4-thiomethylphenyl)valeric acid (CAS No. 845790-49-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The compound belongs to the class of valeric acid derivatives, characterized by a thiomethylphenyl substituent, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as an intermediate in synthesizing bioactive molecules, particularly in drug discovery and enzyme inhibition studies.

The molecular structure of 5-Oxo-5-(4-thiomethylphenyl)valeric acid includes a carboxylic acid functional group and a ketone moiety, making it versatile for chemical modifications. Its CAS No. 845790-49-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent studies highlight its potential in modulating metabolic pathways, aligning with the growing interest in small-molecule therapeutics and precision medicine.

In the context of sustainability, 5-Oxo-5-(4-thiomethylphenyl)valeric acid is being evaluated for eco-friendly synthesis methods. The pharmaceutical industry’s shift toward green chemistry has spurred demand for compounds like this, which can be produced with reduced environmental impact. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a key concern for manufacturers targeting GMP compliance.

From a commercial perspective, suppliers of CAS No. 845790-49-0 emphasize its stability under controlled conditions, addressing storage challenges common with sulfur-containing compounds. The compound’s solubility profile—compatible with polar organic solvents—enhances its utility in formulation development. These attributes make it a candidate for high-throughput screening platforms, where reproducibility is paramount.

Emerging trends in AI-driven drug discovery have further amplified interest in 5-Oxo-5-(4-thiomethylphenyl)valeric acid. Computational models predict its interactions with biological targets, reducing experimental costs. Additionally, its structural analogs are investigated for anti-inflammatory and antioxidant properties, topics frequently searched in academic and industrial databases.

Regulatory frameworks classify 845790-49-0 as a non-hazardous material under standard handling conditions, though proper laboratory safety protocols are recommended. Its low toxicity profile supports its inclusion in preclinical studies, a trending topic among researchers optimizing lead compounds for therapeutic pipelines.

In summary, 5-Oxo-5-(4-thiomethylphenyl)valeric acid exemplifies innovation at the intersection of chemistry and life sciences. Its multifaceted applications, from drug intermediates to biochemical probes, position it as a compound of enduring relevance. As industries prioritize sustainable synthesis and data-driven research, this molecule is poised to play a pivotal role in advancing scientific frontiers.